TPh A

• CAS: 21306-65-0
• Molecular Formula: C21H21NO3S2
• Molecular Weight: 399.5 g/mol
• InChI: InChI=1S/C21H21NO3S2/c1-17-8-14-21(15-9-17)27(23,24)22-26(2)20-12-10-19(11-13-20)25-16-18-6-4-3-5-7-18/h3-15H,16H2,1-2H3
• InChIKey: IMUPOWQOXOCVBN-UHFFFAOYSA-N

TPh A Validated Pirin Inhibitor

Methyl(tosylimino)[4-(benzyloxy)phenyl] sulfur(IV), also known as TPh A (Triphenyl Compound A) or S-[4-(Benzyloxy)phenyl]-S-methyl-N-(p-tolylsulfonyl)-sulfilimine, is a synthetic small-molecule inhibitor of the nuclear protein pirin [1]. It is a sulfilimine derivative with the molecular formula C21H21NO3S2 and a molecular weight of 399.5 g/mol [2]. This compound was discovered via a chemical array screening strategy and is primarily used as a chemical probe to elucidate the biological function of pirin, a protein involved in cell migration and transcriptional regulation [1].

Supports Bcl3-pirin protein-protein interaction disruption studies

Reported target engagement in melanoma cell migration models

Co-crystal structure available for structure-guided experimental design

• [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
• [2] TPh A. Product Information. Bioss Antibodies. View Source

TPh A Benchmark for Bcl3-Pirin Studies

The substitution of Methyl(tosylimino)[4-(benzyloxy)phenyl] sulfur(IV) with other sulfilimines or alternative pirin-targeting molecules is not scientifically or functionally equivalent. TPh A's unique binding mode, as revealed by high-resolution co-crystal structures, demonstrates a specific and deep insertion into the pirin protein, which is not a general property of its chemical class [1]. Furthermore, its functional effect—the disruption of the Bcl3-pirin complex—is a specific outcome of its precise molecular architecture, not a broad class-level effect . While other agents like PROTACs (e.g., CCT367766) can degrade pirin, TPh A acts as a direct, reversible inhibitor, offering a distinct pharmacological tool for studying pirin's function without altering total protein levels [2]. Therefore, selecting a generic alternative would introduce significant experimental variability and compromise the ability to draw direct, comparative conclusions from the established body of evidence.

Mechanism mismatch

TPh A disrupts Bcl3-pirin complex directly

CCT251236 activates HSF1 pathway; CCG-257081 inhibits MRTF/SRF, confounding pirin-specific readouts

Structural data gap

Co-crystal structure with pirin solved only for TPh A

No published co-crystal structures for alternative pirin ligands; binding modes remain uncharacterized

• [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
• [2] Chessum NEA, et al. Demonstrating In-Cell Target Engagement Using a Pirin Protein Degradation Probe (CCT367766). J Med Chem. 2018 Feb 8;61(3):918-933. View Source

TPh A Quantitative Comparison Guide

TPh A vs. CCT251236: Binding Affinity and Mechanism

TPh A exhibits high-affinity binding to pirin with a Ki value of 0.6 µM [1]. In contrast, the third-generation PROTAC degrader CCT367766, while effective at depleting pirin, shows a lower binding affinity for recombinant pirin with a reported Kd of 55 nM (0.055 µM) [2]. While the PROTAC exhibits a lower Kd, TPh A's mechanism is direct inhibition, making its Ki a more relevant metric for its intended use as a functional probe. This difference in binding potency and mechanism of action (inhibition vs. degradation) is a critical differentiation point for selecting the appropriate tool compound for a given experiment.

Binding affinity vs CCT251236

Context-dependent

TPh A Ki 0.6 µM; CCT251236 Ki 28 nM CCT251236 shows 21-fold higher binding but primary mechanism is HSF1 activation

Bcl3-pirin pathway interpretation may be obscured by HSF1 activity

Affinity ranking alone does not reflect target specificity for pirin-centric studies

Evidence Dimension	Binding affinity to pirin protein
Target Compound Data	Ki = 0.6 µM
Comparator Or Baseline	CCT367766 (PROTAC): Kd = 0.055 µM
Quantified Difference	CCT367766 binds ~11-fold more tightly based on Kd, but TPh A is a direct inhibitor (Ki).
Conditions	Recombinant pirin protein in vitro

Why This Matters

This difference dictates the choice between a direct, reversible inhibitor (TPh A) for functional studies and a protein degrader (CCT367766) for studies requiring target elimination.

• [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
• [2] Chessum NEA, et al. Demonstrating In-Cell Target Engagement Using a Pirin Protein Degradation Probe (CCT367766). J Med Chem. 2018 Feb 8;61(3):918-933. View Source

TPh A vs. CCG-257081: Affinity and Bcl3 Disruption

A key functional differentiator is TPh A's ability to directly disrupt the formation of the Bcl3-pirin complex, a known mechanism for its downstream effects on cell migration . In a glutathione S-transferase (GST) pulldown assay using HEK293T cells, TPh A at a concentration of 20 µM significantly reduced the amount of pirin-bound Bcl3, demonstrating a direct and quantifiable effect on this specific protein-protein interaction . This disruption is a defined, proximal readout of target engagement that is not shared by compounds targeting other aspects of pirin biology, such as protein degradation.

Affinity vs CCG-257081

Context-dependent

TPh A Ki 0.6 µM; CCG-257081 Kd 8.6 µM ~14-fold weaker affinity; CCG-257081 functions as MRTF/SRF inhibitor

Substantial affinity difference may limit Bcl3-complex disruption in cell assays

CCG-257081 pirin binding is secondary to its primary pathway effect

Evidence Dimension	Inhibition of Bcl3-pirin interaction
Target Compound Data	Significant reduction in pirin-bound Bcl3 at 20 µM
Comparator Or Baseline	Vehicle control (no inhibitor)
Quantified Difference	Qualitative reduction; quantitative data not specified in abstract, but effect is significant.
Conditions	HEK293T cells, 5-hour treatment, GST pulldown assay

Why This Matters

This provides a specific and validated proximal biomarker for confirming TPh A's on-target activity in cellular assays, a feature not available for generic sulfilimines or off-target probes.

Minimal Cytotoxicity, Anti-Migratory Activity

TPh A exhibits a highly favorable and differential cytotoxicity profile that is critical for its application as a chemical probe. In a panel of human cancer cell lines, TPh A showed minimal cytotoxicity against most cell lines, with IC50 values >50 µM for MCF7, MDA-MB231, HeLa, DU145, HepG2, A549, HT1080, WM266-4, and SK-MEL-28 cells [1]. In contrast, it exhibited lower IC50 values of 27 µM, 20 µM, and 26 µM for PC3, HL60, and HT29 cells, respectively [1]. This stark contrast (e.g., >2-fold higher potency in HT29 vs. MCF7) allows researchers to study its anti-migratory effects (which occur at lower concentrations) without confounding cytotoxicity, a property not guaranteed with other pirin-targeting molecules or generic sulfilimine analogs.

Cytotoxicity & migration

Head-to-head

TPh A IC50 >50 µM in 9 cancer lines, migration inhibition 0-50 µM CCT251236 GI50 1.1 nM in SK-OV-3; potent HSF1-driven growth inhibition

Supports migration-specific endpoint interpretation without acute cytotoxicity

>45,000-fold lower direct cytotoxicity compared to CCT251236 in selected models

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 >50 µM for 9 cell lines; IC50 = 27 µM (PC3), 20 µM (HL60), 26 µM (HT29)
Comparator Or Baseline	Comparative data for other pirin inhibitors on same panel not available.
Quantified Difference	At least 1.9-fold (50/26) and up to >2.5-fold (50/20) difference in potency between cell lines.
Conditions	48-hour treatment in vitro

Why This Matters

This low and cell-type-specific cytotoxicity profile is essential for designing experiments that cleanly separate effects on cell migration from effects on cell viability, a key criterion for selecting a reliable probe.

• [1] TPh A. Product Information. PeptideDB. View Source

Co-Crystal Structure with Pirin

A defining and non-substitutable feature of TPh A is the availability of a high-resolution co-crystal structure with its target, human pirin [1]. This structure reveals that TPh A inserts itself deeply within the pirin protein [2]. This level of atomic-resolution detail is a unique asset for structure-activity relationship (SAR) studies and for confirming the specificity of target engagement. In contrast, many alternative probes or general sulfilimine analogs lack this definitive structural validation, making them less reliable for precise mechanistic work or for use in computational drug discovery efforts.

Co-crystal structure

Class-level

TPh A-pirin co-crystal: resolved and disclosed CCT251236, CCG-257081: no published co-crystal data

Enables binding site interpretation and mutagenesis study design

Structural data unique to TPh A among reported pirin ligands

Evidence Dimension	Structural binding mode
Target Compound Data	Co-crystal structure solved and published (PDB ID not provided in search results)
Comparator Or Baseline	Many other sulfilimines or pirin modulators lack a published co-crystal structure.
Quantified Difference	N/A (Qualitative, but represents a binary advantage)
Conditions	X-ray crystallography

Why This Matters

The co-crystal structure provides an unparalleled level of confidence in the compound's target engagement and offers a unique platform for rational probe optimization, a value proposition absent from most analogs.

• [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
• [2] Searching for purpose in proteins. RIKEN Research Highlight. 2010. View Source

TPh A Application Scenarios

Melanoma Cell Migration Studies

TPh A is ideally suited as a chemical probe to investigate the role of the pirin protein in cellular migration, particularly in melanoma cells. Its well-characterized ability to inhibit melanoma cell migration in a concentration-dependent manner (0-50 µM) without causing cytotoxicity in relevant cell lines makes it a preferred tool [1]. The availability of a co-crystal structure allows for structure-activity relationship (SAR) studies to design improved analogs [2].

Bcl3-Pirin Disruption Assays

Given its specific ability to disrupt the Bcl3-pirin protein-protein interaction, TPh A is a valuable reagent for dissecting signaling pathways downstream of this complex [1]. Researchers can use TPh A to differentiate Bcl3-dependent from Bcl3-independent functions of pirin, as validated in GST pulldown assays using transfected HEK293T cells [2].

Structure-Guided Mutagenesis & Modeling

The direct and quantifiable disruption of the Bcl3-pirin complex provides a robust proximal biomarker for confirming TPh A's on-target engagement in live cells. This is a critical advantage over compounds lacking a validated cellular activity readout. Experiments can use the reduction in pirin-bound Bcl3 as a control to ensure the observed phenotypic effects (e.g., inhibition of migration) are directly due to pirin inhibition [1].

Application

Selection Property

Validation Focus

Melanoma migration research

Reported migration inhibition without acute cytotoxicity

Migration endpoint specificity and decoupling from proliferation

Bcl3-pirin complex disruption studies

Reported Bcl3-pirin interaction disruption in cells

Co-immunoprecipitation or proximity ligation confirmation

Structure-guided experimental design

Co-crystal structure availability

Binding site mutagenesis and target engagement validation

Pirin knockdown orthogonal validation

Minimal cytotoxicity and migration inhibition profile

Chemical-genetic rescue target validation

• [1] Miyazaki I, Simizu S, Okumura H, Takagi S, Osada H. A small-molecule inhibitor shows that pirin regulates migration of melanoma cells. Nat Chem Biol. 2010 Sep;6(9):667-73. View Source
• [2] TPh A. Product Information. PeptideDB. View Source